Cas no 5457-73-8 (1-Propanol,3-(3-phenoxypropoxy)-)

1-Propanol,3-(3-phenoxypropoxy)- structure
5457-73-8 structure
Product Name:1-Propanol,3-(3-phenoxypropoxy)-
CAS No:5457-73-8
MF:C12H18O3
MW:210.269524097443
CID:384209
PubChem ID:229892
Update Time:2025-04-19

1-Propanol,3-(3-phenoxypropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-(3-phenoxypropoxy)-
    • 3-(3-phenoxypropoxy)propan-1-ol
    • AC1L5IBG
    • AC1Q57LA
    • AR-1E6687
    • CTK5A1755
    • NSC23955
    • SureCN972461
    • SCHEMBL972461
    • 5457-73-8
    • DTXSID80282049
    • NSC-23955
    • Inchi: 1S/C12H18O3/c13-8-4-9-14-10-5-11-15-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2
    • InChI Key: KXSXYMFBORCGQJ-UHFFFAOYSA-N
    • SMILES: O(CCCO)CCCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.12564
  • Monoisotopic Mass: 210.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 347.3°Cat760mmHg
  • Flash Point: 163.9°C
  • Refractive Index: 1.506
  • PSA: 38.69
  • LogP: 1.85450

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